molecular formula C10H10O4 B8606938 Methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate CAS No. 63631-37-8

Methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate

Cat. No.: B8606938
CAS No.: 63631-37-8
M. Wt: 194.18 g/mol
InChI Key: NOQAMNANIGSRAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

63631-37-8

Molecular Formula

C10H10O4

Molecular Weight

194.18 g/mol

IUPAC Name

methyl 3-(3,5-dihydroxyphenyl)prop-2-enoate

InChI

InChI=1S/C10H10O4/c1-14-10(13)3-2-7-4-8(11)6-9(12)5-7/h2-6,11-12H,1H3

InChI Key

NOQAMNANIGSRAX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C=CC1=CC(=CC(=C1)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

FIG. 8 illustrates examples of synthetic schemes for producing alkylated derivatives of 3,5-dihydroxycinnamic acid. In the illustrated synthetic schemes, 3,5-dihydroxycinnamic acid 51 is first esterified in MeOH to produce 3,5-dihydroxycinnamic acid methyl ester 52, which is then reacted with 1 or 2 eq. of an alkylating agent RX in the presence of TBAI and K2CO3 to produce the mono-alkylated intermediate 53 or the dialkylated intermediate 55. The esters 53 and 55 are then hydrolyzed under basic conditions to produce the corresponding acids 54 and 56, respectively.
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